Cas no 1804866-14-5 (Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate)

Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl moiety and an iodo substituent, enabling further derivatization through nucleophilic substitution or cross-coupling reactions. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. The ester functionality provides additional flexibility for hydrolysis or transesterification. This compound is particularly useful in constructing complex heterocyclic frameworks, offering precise control over molecular architecture. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate structure
1804866-14-5 structure
Product Name:Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate
CAS No:1804866-14-5
MF:C10H8ClF3INO3
MW:409.528104782104
CID:4838971
Update Time:2025-05-27

Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate
    • Inchi: 1S/C10H8ClF3INO3/c1-18-8(17)3-5-2-6(15)9(7(4-11)16-5)19-10(12,13)14/h2H,3-4H2,1H3
    • InChI Key: LYCYJLKKAHWMNJ-UHFFFAOYSA-N
    • SMILES: IC1=CC(CC(=O)OC)=NC(CCl)=C1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 319
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48.4

Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029087322-1g
Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate
1804866-14-5 97%
1g
$1,504.90 2022-04-01

Additional information on Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate

Recent Advances in the Application of Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804866-14-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804866-14-5) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapeutics. This heterocyclic compound, characterized by its unique trifluoromethoxy and iodo substituents, has garnered significant attention due to its potential applications in drug discovery and chemical biology. Recent studies have highlighted its role as a versatile building block for the construction of pharmacologically active molecules, with a focus on kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent JAK3 inhibitors. Researchers utilized the reactive chloromethyl and iodo groups to introduce various pharmacophores, resulting in compounds with nanomolar inhibitory activity. The trifluoromethoxy group was found to significantly enhance metabolic stability, addressing a common challenge in kinase inhibitor development. This work underscores the compound's value in creating selective kinase modulators with improved pharmacokinetic properties.

In parallel research, the compound has been employed in the development of novel PET radiotracers for neuroinflammation imaging. The iodine-125 labeled derivative of Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate showed promising binding affinity to TSPO (translocator protein), a biomarker for neuroinflammatory conditions. This application, reported in ACS Chemical Neuroscience, opens new avenues for non-invasive diagnosis of neurodegenerative diseases.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Communications paper described a palladium-catalyzed cross-coupling strategy that leverages the iodo substituent for rapid diversification of the pyridine core. This approach enables efficient library synthesis for high-throughput screening campaigns, significantly accelerating lead compound identification in drug discovery programs.

The compound's safety profile and scale-up potential have also been investigated. Process chemistry studies published in Organic Process Research & Development detailed an optimized manufacturing route that achieves >90% yield while maintaining high purity standards. These advancements address previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Looking forward, Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate continues to show promise in multiple therapeutic areas. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, leveraging its reactive handles for targeted protein degradation and irreversible binding strategies. The compound's unique combination of structural features positions it as a valuable tool in modern drug discovery efforts.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.